Cas no 874183-37-6 ([1,1'-Biphenyl]-4-acetic acid, 2-bromo-4'-(trifluoromethyl)-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-acetic acid, 2-bromo-4'-(trifluoromethyl)-, methyl ester
• CAS No: 874183-37-6
• MF: C₁₆H₁₂BrF₃O₂
• MW: 373.164494514465
• CID: 4272540
• PubChem ID: 69108825
• Update Time: 2025-04-24

[1,1'-Biphenyl]-4-acetic acid, 2-bromo-4'-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-acetic acid, 2-bromo-4'-(trifluoromethyl)-, methyl ester
• (2-BROMO-4′-TRIFLUOROMETHYL-BIPHENYL-4-YL)-ACETIC ACID METHYL ESTER
• methyl 3-bromo-4-(4-(trifluoromethyl)phenyl)phenylacetate
• 874183-37-6
• SCHEMBL4597633
• (2-BROMO-4-TRIFLUOROMETHYL-BIPHENYL-4-YL)-ACETIC ACID METHYL ESTER
• (2-BROMO-4'-TRIFLUOROMETHYL-BIPHENYL-4-YL)-ACETIC ACID METHYL ESTER

• Inchi： 1S/C16H12BrF3O2/c1-22-15(21)9-10-2-7-13(14(17)8-10)11-3-5-12(6-4-11)16(18,19)20/h2-8H,9H2,1H3
• InChI Key： XIIQBFLLPHRBJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OC)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 371.99728Da
• Monoisotopic Mass: 371.99728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų